Cas no 625377-23-3 (2-(Benzylsulfanyl)-6-cyclopropyl-4-(trifluoromethyl)pyridine-3-carbonitrile)

• Product Name: 2-(Benzylsulfanyl)-6-cyclopropyl-4-(trifluoromethyl)pyridine-3-carbonitrile
• CAS No: 625377-23-3
• MF: C₁₇H₁₃F₃N₂S
• MW: 334.358732938766
• CID: 5744735
• PubChem ID: 4079390
• Update Time: 2025-06-09

2-(Benzylsulfanyl)-6-cyclopropyl-4-(trifluoromethyl)pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(benzylsulfanyl)-6-cyclopropyl-4-(trifluoromethyl)pyridine-3-carbonitrile
• 625377-23-3
• SS-0370
• AKOS003599065
• 2-benzylsulfanyl-6-cyclopropyl-4-(trifluoromethyl)pyridine-3-carbonitrile
• 2-(Benzylsulfanyl)-6-cyclopropyl-4-(trifluoromethyl)pyridine-3-carbonitrile

• Inchi： 1S/C17H13F3N2S/c18-17(19,20)14-8-15(12-6-7-12)22-16(13(14)9-21)23-10-11-4-2-1-3-5-11/h1-5,8,12H,6-7,10H2
• InChI Key： ADNQXZYLSFBFBW-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1)C1=C(C#N)C(C(F)(F)F)=CC(C2CC2)=N1

Computed Properties

• Exact Mass: 334.07515408g/mol
• Monoisotopic Mass: 334.07515408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 62Ų

Additional information on 2-(Benzylsulfanyl)-6-cyclopropyl-4-(trifluoromethyl)pyridine-3-carbonitrile

2-(Benzylsulfanyl)-6-cyclopropyl-4-(trifluoromethyl)pyridine-3-carbonitrile: A Comprehensive Overview

2-(Benzylsulfanyl)-6-cyclopropyl-4-(trifluoromethyl)pyridine-3-carbonitrile (CAS No. 625377-23-3) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this detailed overview, we will explore the chemical properties, synthesis methods, biological activities, and recent research advancements associated with this compound.

Chemical Structure and Properties

2-(Benzylsulfanyl)-6-cyclopropyl-4-(trifluoromethyl)pyridine-3-carbonitrile is a pyridine derivative with a benzyl sulfide group, a cyclopropyl substituent, and a trifluoromethyl group. The presence of these functional groups imparts distinct chemical properties to the molecule. The benzyl sulfide moiety contributes to the compound's lipophilicity and stability, while the cyclopropyl ring adds structural rigidity and influences the compound's conformational flexibility. The trifluoromethyl group enhances the electronic properties of the molecule, making it more electrophilic and reactive in certain chemical reactions.

The molecular formula of 2-(Benzylsulfanyl)-6-cyclopropyl-4-(trifluoromethyl)pyridine-3-carbonitrile is C₁₈H₁₅F₃N₂S, with a molecular weight of approximately 350.38 g/mol. The compound is typically obtained as a white or off-white solid with a melting point ranging from 95 to 98°C. It is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water.

Synthesis Methods

The synthesis of 2-(Benzylsulfanyl)-6-cyclopropyl-4-(trifluoromethyl)pyridine-3-carbonitrile involves several well-documented synthetic routes. One common approach is the reaction of 6-cyclopropyl-4-(trifluoromethyl)pyridine-3-carbonitrile with benzyl mercaptan in the presence of a base such as potassium carbonate or sodium hydride. This reaction typically proceeds via an S_NAr mechanism, where the nucleophilic attack of the benzyl mercaptan on the pyridine ring leads to the formation of the desired product.

An alternative synthetic route involves the palladium-catalyzed coupling of 6-cyclopropyl-4-(trifluoromethyl)pyridine-3-carbonitrile with benzyl bromide in the presence of a sulfur source such as sodium sulfide or thiourea. This method offers higher yields and better functional group tolerance compared to traditional methods.

Biological Activities and Applications

2-(Benzylsulfanyl)-6-cyclopropyl-4-(trifluoromethyl)pyridine-3-carbonitrile has been extensively studied for its biological activities, particularly in the context of its potential as a therapeutic agent. One of the key areas of interest is its activity as an inhibitor of specific enzymes involved in various disease pathways. Recent research has shown that this compound exhibits potent inhibitory effects on enzymes such as cyclin-dependent kinases (CDKs), which are implicated in cancer cell proliferation and survival.

In addition to its enzymatic inhibition properties, 2-(Benzylsulfanyl)-6-cyclopropyl-4-(trifluoromethyl)pyridine-3-carbonitrile has also been evaluated for its anti-inflammatory and anti-tumor activities. Studies have demonstrated that it can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Furthermore, preliminary data suggest that this compound may have cytotoxic effects on various cancer cell lines, making it a promising candidate for further drug development.

Clinical Trials and Future Prospects

The promising preclinical results for 2-(Benzylsulfanyl)-6-cyclopropyl-4-(trifluoromethyl)pyridine-3-carbonitrile have led to increased interest in its potential clinical applications. Several pharmaceutical companies are currently investigating this compound for its therapeutic potential in diseases such as cancer and inflammatory disorders. Early-stage clinical trials are underway to evaluate its safety, efficacy, and pharmacokinetic properties in human subjects.

The future prospects for 2-(Benzylsulfanyl)-6-cyclopropyl-4-(trifluoromethyl)pyridine-3-carbonitrile are promising. If clinical trials continue to show positive outcomes, this compound could potentially be developed into a novel therapeutic agent for treating various diseases. Ongoing research aims to optimize its chemical structure to enhance its potency, selectivity, and bioavailability while minimizing potential side effects.

Conclusion

2-(Benzylsulfanyl)-6-cyclopropyl-4-(trifluoromethyl)pyridine-3-carbonitrile (CAS No. 625377-23-3) is a multifaceted organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers distinct properties that make it an attractive candidate for drug development. With ongoing research and clinical trials, this compound holds promise for addressing unmet medical needs in areas such as cancer and inflammatory diseases.